Cas no 792891-36-2 (Piperazine,2-[(4-methoxy-3-methylphenyl)methyl]-)

• Product Name: Piperazine,2-[(4-methoxy-3-methylphenyl)methyl]-
• CAS No: 792891-36-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 556030
• PubChem ID: 22342914
• Update Time: 2025-04-19

Piperazine,2-[(4-methoxy-3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,2-[(4-methoxy-3-methylphenyl)methyl]-
• Piperazine, 2-[(4-methoxy-3-methylphenyl)methyl]- (9CI)
• 792891-36-2
• 2-(4-Methoxy-3-methylbenzyl)piperazine

• Inchi： 1S/C13H20N2O/c1-10-7-11(3-4-13(10)16-2)8-12-9-14-5-6-15-12/h3-4,7,12,14-15H,5-6,8-9H2,1-2H3
• InChI Key： BWZQFKWZXXKFMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)CC1CNCCN1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.3Ų